Benzyl butyl phthalate

Specification

• Description: Butyl benzyl phthalate appears as a clear colorless liquid with a mild odor. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.; Butylbenzyl phthalate is a benzyl ester.; Benzyl butyl phthalate is a natural product found in Festuca rubra and Mangifera indica with data available.; Butyl Benzyl Phthalate can cause developmental toxicity according to The National Toxicology Program's Center for the Evaluation of Risks to Human Reproduction.; Benzyl butyl phthalate (BBzP) is a phthalate ester mostly used as a plasticizer for PVC. Phthalate esters can cause reproductive and developmental toxicity. (A2883, L1902)
• CAS No.: 85-68-7
• Molecular Formula: C19H20O4
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-O-benzyl 1-O-butyl benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C19H20O4/c1-2-3-13-22-18(20)16-11-7-8-12-17(16)19(21)23-14-15-9-5-4-6-10-15/h4-12H,2-3,13-14H2,1H3
• Standard InChI Key: IRIAEXORFWYRCZ-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CCCCOC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
• Boiling Point: 698 °F at 760 mmHg (NTP, 1992); 370 °C
• Colorform: Clear, oil liquid
• Flash Point: 390 °F (NTP, 1992); 390 °F (199 °C) (Closed Cup); 198 °C
• Melting Point: less than -31 °F (NTP, 1992); -35 °C